Cas no 168080-49-7 (2-Chloro-4-(5-fluoro-2-methylbenzamido)benzoic acid)

• Product Name: 2-Chloro-4-(5-fluoro-2-methylbenzamido)benzoic acid
• CAS No: 168080-49-7
• MF: C₁₅H₁₁ClFNO₃
• MW: 307.704146623611
• MDL: MFCD16619401
• CID: 819970
• PubChem ID: 53440591
• Update Time: 2025-05-20

2-Chloro-4-(5-fluoro-2-methylbenzamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(5-fluoro-2-methylbenzamido)benzoic acid
• 2-chloro-4-[(5-fluoro-2-methylbenzoyl)amino]Benzoic acid
• 2-(Trifluoroethoxy)pyridine-5-carboxylic acid
• CS-0336906
• DB-064674
• 2-chloro-4-[(5-fluoro-2-methyl-benzoyl)amino]benzoic acid
• 2-Chloro-4-(5-fluoro-2-methylbenzamido)benzoicacid
• 2-Chloro-4-[(5-fluoro-2-methylbenzoyl)amino]-benzoic acid
• AC-25526
• 2-Chloro-4-(5-Fluoro-2-Methylbezamido)benzoic Acid
• MFCD16619401
• SCHEMBL7331533
• AS-33120
• AKOS012348399
• Benzoic acid, 2-chloro-4-[(5-fluoro-2-methylbenzoyl)amino]-
• DTXSID40702672
• 168080-49-7

• MDL： MFCD16619401
• Inchi： 1S/C15H11ClFNO3/c1-8-2-3-9(17)6-12(8)14(19)18-10-4-5-11(15(20)21)13(16)7-10/h2-7H,1H3,(H,18,19)(H,20,21)
• InChI Key： HDJUOGIUDJDAKC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)NC(C1C=C(C=CC=1C)F)=O

Computed Properties

• Exact Mass: 307.04100
• Monoisotopic Mass: 307.0411491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.442±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 399°C at 760 mmHg
• Solubility: Insuluble (2.9E-3 g/L) (25 ºC),
• PSA: 69.89000
• LogP: 4.12200

2-Chloro-4-(5-fluoro-2-methylbenzamido)benzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on 2-Chloro-4-(5-fluoro-2-methylbenzamido)benzoic acid

Comprehensive Overview of 2-Chloro-4-(5-fluoro-2-methylbenzamido)benzoic acid (CAS No. 168080-49-7)

2-Chloro-4-(5-fluoro-2-methylbenzamido)benzoic acid (CAS No. 168080-49-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its benzoic acid backbone and substituted benzamide moiety, is often explored for its role in drug development and material science. Researchers and industry professionals frequently search for terms like "synthesis of 2-Chloro-4-(5-fluoro-2-methylbenzamido)benzoic acid", "CAS 168080-49-7 applications", and "benzoic acid derivatives in medicine", reflecting its relevance in contemporary scientific discourse.

The molecular structure of 2-Chloro-4-(5-fluoro-2-methylbenzamido)benzoic acid features a chloro substituent at the 2-position and a 5-fluoro-2-methylbenzamido group at the 4-position of the benzoic acid ring. This arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules. Recent trends in organic chemistry highlight the growing demand for fluorinated compounds, as they often exhibit enhanced bioavailability and metabolic stability. Searches for "fluoro-substituted benzoic acids" and "chloro-fluoro benzamide derivatives" underscore the compound's alignment with these trends.

In pharmaceutical research, 2-Chloro-4-(5-fluoro-2-methylbenzamido)benzoic acid is investigated for its potential as a building block in the design of small-molecule inhibitors and biologically active agents. Its structural motifs are commonly found in compounds targeting enzymatic pathways, which is a hot topic in drug discovery. Queries such as "benzamide derivatives in drug design" and "CAS 168080-49-7 biological activity" reflect the compound's association with cutting-edge therapeutic strategies. Additionally, the rise of AI-driven drug discovery has increased interest in such compounds, as they serve as valuable datasets for machine learning models predicting molecular interactions.

From a synthetic chemistry perspective, the preparation of 2-Chloro-4-(5-fluoro-2-methylbenzamido)benzoic acid involves multi-step reactions, including amidation and halogenation processes. Optimizing these procedures is a frequent subject of research, with search terms like "efficient synthesis of chloro-fluoro benzamides" and "CAS 168080-49-7 synthesis protocol" gaining traction. The compound's purity and yield are critical for its downstream applications, prompting discussions on "analytical methods for benzoic acid derivatives" and "quality control of pharmaceutical intermediates".

Environmental and regulatory considerations also play a role in the compound's usage. While 2-Chloro-4-(5-fluoro-2-methylbenzamido)benzoic acid is not classified as hazardous, its handling and disposal must adhere to standard laboratory safety protocols. Searches for "green chemistry approaches for benzamide synthesis" and "sustainable pharmaceutical intermediates" highlight the industry's shift toward eco-friendly practices. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing.

In summary, 2-Chloro-4-(5-fluoro-2-methylbenzamido)benzoic acid (CAS No. 168080-49-7) is a versatile compound with broad implications in pharmaceuticals and materials science. Its structural features and synthetic accessibility make it a focal point for researchers exploring fluorinated organic molecules and drug development. As the scientific community continues to innovate, this compound is likely to remain a subject of interest, driven by its potential to address unmet medical and industrial needs.